2-{[1-(2-Methoxyphenyl)ethyl]amino}ethan-1-ol

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 2-[1-(2-methoxyphenyl)ethylamino]ethanol
• InChI: InChI=1S/C11H17NO2/c1-9(12-7-8-13)10-5-3-4-6-11(10)14-2/h3-6,9,12-13H,7-8H2,1-2H3
• InChI Key: OSAVJELKDNDXBI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1OC)NCCO

Description

2-{[1-(2-Methoxyphenyl)ethyl]amino}ethan-1-ol is an ethanolamine derivative featuring a 2-methoxyphenethyl group attached to the amino nitrogen. Its structure combines a hydrophilic ethanol backbone with a lipophilic aromatic moiety, a design common in CNS-targeting drugs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[1-(2-Methoxyphenyl)ethyl]amino}ethan-1-ol typically involves the reaction of 2-methoxyphenylacetonitrile with ethylene oxide in the presence of a base, followed by reduction of the resulting nitrile to the corresponding amine. The reaction conditions often include:

Base: Sodium hydroxide or potassium hydroxide

Solvent: Ethanol or methanol

Temperature: Room temperature to reflux conditions

Industrial Production Methods

In industrial settings, the production of 2-{[1-(2-Methoxyphenyl)ethyl]amino}ethan-1-ol may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the process .

Chemical Reactions Analysis

Types of Reactions

2-{[1-(2-Methoxyphenyl)ethyl]amino}ethan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound to its corresponding alcohols or amines.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide

Reducing Agents: Lithium aluminum hydride, sodium borohydride

Substitution Reagents: Halogenating agents, nucleophiles

Major Products Formed

The major products formed from these reactions include:

Oxidation: 2-{[1-(2-Methoxyphenyl)ethyl]amino}acetone

Reduction: 2-{[1-(2-Methoxyphenyl)ethyl]amino}ethanol

Substitution: 2-{[1-(2-Hydroxyphenyl)ethyl]amino}ethan-1-ol

Scientific Research Applications

2-{[1-(2-Methoxyphenyl)ethyl]amino}ethan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the synthesis of pharmaceutical intermediates.

Industry: Utilized in the production of specialty chemicals and as a precursor for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-{[1-(2-Methoxyphenyl)ethyl]amino}ethan-1-ol involves its interaction with specific molecular targets and pathways. The compound can act as a ligand for certain receptors, modulating their activity and leading to various biological effects. The exact pathways and targets may vary depending on the specific application and context .

Comparison with Similar Compounds

Structural Analogues and Pharmacological Profiles

Key structural analogs and their pharmacological properties are summarized below:

Table 1: Structural and Pharmacological Comparison

Compound Name	Structure Highlights	Molecular Formula	Molecular Weight	Key Pharmacological Activity	Reference
2-{[1-(2-Methoxyphenyl)ethyl]amino}ethan-1-ol	Phenethylamino group with 2-methoxy substitution	C₁₁H₁₇NO₂	195.26 (calculated)	Not explicitly reported; inferred CNS activity	N/A
2-{[(2-Methoxyphenyl)methyl]amino}ethan-1-ol	Benzylamino group with 2-methoxy substitution	C₁₀H₁₅NO₂	181.23	Not reported; structural similarity suggests potential 5-HT receptor interaction
2-(4-Methoxyphenyl)-2-(methylamino)ethan-1-ol	Methylamino and 4-methoxyphenyl groups	C₁₀H₁₅NO₂	181.23	High binding affinity for 5-HT1A receptors (in vitro)
1-(5-Chloro-3-methyl-2-benzoxazolone-6-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]ethanol	Piperazine-linked benzoxazolinone	C₂₁H₂₃ClN₃O₃	400.88	Analgesic activity surpassing O-acetyl-salicylic acid
Compound 4j (arylsulfonylindole derivative)	Piperazine-ethanol core with naphthalenesulfonyl group	C₂₉H₃₂N₃O₃S	518.65	5-HT6 receptor antagonist (IC₅₀ = 32 nM)

Receptor Selectivity and Functional Activity

• Serotonin Receptor Modulation: Compounds with 4-(2-methoxyphenyl)piperazine-ethanol motifs (e.g., 4j, 4g) exhibit potent 5-HT6 receptor antagonism (pKi = 7.73–7.87) . 2-{2-[4-(2-Methoxyphenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1H-isoindol-1-one (9) demonstrates high 5-HT1A affinity, suggesting that the methoxyphenyl-piperazine moiety drives receptor subtype selectivity .
• Analgesic Activity: Benzoxazolinone derivatives with 4-(2-methoxyphenyl)piperazine-ethanol chains show enhanced analgesic efficacy, likely due to dual modulation of opioid and serotonin pathways .

Structure-Activity Relationships (SAR)

• Substitution Position :
  • 2-Methoxyphenyl groups enhance 5-HT receptor binding compared to 4-methoxy analogs, as seen in 5-HT1A/5-HT6 activities .
• Backbone Flexibility: Ethanolamine derivatives with rigid aromatic cores (e.g., benzoxazolinone) exhibit improved analgesic potency, likely due to reduced conformational freedom .
• Piperazine vs. Simple Amines: Piperazine-containing compounds show higher receptor affinity than monoamine analogs, emphasizing the role of nitrogen spacing in receptor interaction .

Biological Activity

2-{[1-(2-Methoxyphenyl)ethyl]amino}ethan-1-ol, also known as a phenethylamine derivative, has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This compound's unique structure, characterized by a methoxy group on the phenyl ring and an amino group linked to an ethan-1-ol moiety, suggests various interactions with biological targets, including receptors and enzymes.

Chemical Structure

The molecular formula of 2-{[1-(2-Methoxyphenyl)ethyl]amino}ethan-1-ol is $C_{11}H_{17}NO_2$. Its structural configuration can significantly influence its biological activity.

The biological activity of 2-{[1-(2-Methoxyphenyl)ethyl]amino}ethan-1-ol primarily involves its interaction with specific molecular targets. The methoxyphenyl group is believed to enhance binding affinity to various receptors, while the ethylaminoethanol backbone contributes to its overall efficacy in biological systems. The compound may modulate pathways involved in cell signaling and survival, particularly through interactions with neurotransmitter receptors and kinases.

1. Anticancer Potential

Research indicates that 2-{[1-(2-Methoxyphenyl)ethyl]amino}ethan-1-ol exhibits significant anticancer properties by targeting the phosphoinositide 3-kinase delta (PI3Kδ) pathway. This pathway is crucial for regulating cell growth and survival, and its inhibition may lead to reduced tumor proliferation. In vitro studies have demonstrated that compounds similar to this derivative can induce apoptosis in cancer cells, highlighting their potential as therapeutic agents in oncology.

2. Anti-inflammatory Effects

In addition to its anticancer activity, this compound may possess anti-inflammatory properties. Preliminary studies suggest that it can inhibit pro-inflammatory cytokines and modulate immune responses, making it a candidate for treating inflammatory diseases.

Case Studies

Several studies have explored the biological effects of related compounds and their mechanisms:

• Study on PI3Kδ Inhibition : A study demonstrated that derivatives targeting the PI3Kδ pathway showed promising results in reducing tumor growth in animal models. The findings indicated a dose-dependent relationship between compound concentration and tumor size reduction .
• Anti-inflammatory Activity : Another research highlighted that related phenethylamine derivatives could significantly decrease levels of inflammatory markers in cell cultures treated with lipopolysaccharides (LPS), suggesting a potential therapeutic application in chronic inflammatory conditions .

Data Table: Comparison of Biological Activities

Compound Name	Activity Type	Mechanism of Action	Reference
2-{[1-(2-Methoxyphenyl)ethyl]amino}ethan-1-ol	Anticancer	PI3Kδ inhibition
2-{[1-(4-Methoxyphenyl)ethyl]amino}ethan-1-ol	Anti-inflammatory	Cytokine modulation
Similar Derivative X	Apoptosis induction	Activation of apoptotic pathways